Cas no 1196964-27-8 (4,4'-Methylenebis(3-hydroxy-2-naphthoic Acid))

4,4'-Methylenebis(3-hydroxy-2-naphthoic acid) is a bifunctional aromatic compound featuring two naphthoic acid units linked by a methylene bridge. Its structure incorporates hydroxyl and carboxyl groups, making it a versatile intermediate in organic synthesis and polymer chemistry. The compound exhibits high thermal stability and reactivity, enabling its use in the production of high-performance resins, dyes, and coordination polymers. Its bifunctional nature allows for cross-linking applications, enhancing material properties such as mechanical strength and thermal resistance. Additionally, its hydroxyl groups facilitate chelation with metal ions, making it useful in catalytic and metallurgical processes. The compound's rigid aromatic backbone contributes to its stability in demanding chemical environments.
4,4'-Methylenebis(3-hydroxy-2-naphthoic Acid) structure
1196964-27-8 structure
Product Name:4,4'-Methylenebis(3-hydroxy-2-naphthoic Acid)
CAS No:1196964-27-8
MF:C23H16O6
MW:388.369546890259
CID:5734810
Update Time:2025-05-19

4,4'-Methylenebis(3-hydroxy-2-naphthoic Acid) Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxylic acid, 1-[(3-carboxy-2-hydroxy-1-naphthalenyl)methyl]-3-hydroxy-
    • 4,4'-Methylenebis(3-hydroxy-2-naphthoic Acid)
    • Inchi: 1S/C23H16O6/c24-19-10-13-6-2-3-7-14(13)16(20(19)23(28)29)11-17-15-8-4-1-5-12(15)9-18(21(17)25)22(26)27/h1-10,24-25H,11H2,(H,26,27)(H,28,29)
    • InChI Key: KODGGJIVNGWKMM-UHFFFAOYSA-N
    • SMILES: C1(CC2=C3C(C=CC=C3)=CC(C(O)=O)=C2O)=C2C(C=CC=C2)=CC(O)=C1C(O)=O

Experimental Properties

  • Density: 1.499±0.06 g/cm3(Predicted)
  • Boiling Point: 640.9±55.0 °C(Predicted)
  • pka: 2.98±0.30(Predicted)

4,4'-Methylenebis(3-hydroxy-2-naphthoic Acid) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E119690-1mg
4,4'-Methylenebis(3-hydroxy-2-naphthoic Acid)
1196964-27-8
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$190.00 2023-05-18
TRC
E119690-10mg
4,4'-Methylenebis(3-hydroxy-2-naphthoic Acid)
1196964-27-8
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Additional information on 4,4'-Methylenebis(3-hydroxy-2-naphthoic Acid)

Chemical Profile of 4,4'-Methylenebis(3-hydroxy-2-naphthoic Acid) (CAS No. 1196964-27-8)

4,4'-Methylenebis(3-hydroxy-2-naphthoic Acid), identified by its CAS number 1196964-27-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This bisphenolic derivative, characterized by its hydroxyl and carboxylic acid functional groups, exhibits a unique structural framework that makes it a promising candidate for various biochemical applications.

The molecular structure of 4,4'-Methylenebis(3-hydroxy-2-naphthoic Acid) consists of two naphthoic acid units linked by a methylene bridge. This configuration imparts distinct chemical properties, including solubility in polar solvents and the ability to form stable complexes with metal ions. Such characteristics have positioned this compound as a valuable tool in synthetic chemistry and material science.

In recent years, 4,4'-Methylenebis(3-hydroxy-2-naphthoic Acid) has been extensively studied for its potential applications in drug development and biomaterial design. Researchers have explored its role as a chelating agent, leveraging its ability to bind with transition metals such as copper and iron. These metal-binding properties are particularly relevant in the context of developing therapeutic agents targeting metalloproteinases and other metal-dependent enzymes.

One of the most compelling aspects of 4,4'-Methylenebis(3-hydroxy-2-naphthoic Acid) is its utility in the synthesis of advanced materials. Its ability to form coordination complexes with metals has been exploited in the development of novel catalysts and luminescent materials. For instance, studies have demonstrated its efficacy in creating metal-organic frameworks (MOFs) with tailored porosity and reactivity, which could revolutionize applications in gas storage and separation technologies.

Recent advancements in computational chemistry have further highlighted the significance of 4,4'-Methylenebis(3-hydroxy-2-naphthoic Acid). Molecular dynamics simulations have revealed insights into its interaction with biological molecules, providing a foundation for designing targeted therapeutic interventions. These simulations suggest that the compound can modulate the activity of certain enzymes by stabilizing their active conformations, thereby opening avenues for treating metabolic disorders and inflammatory conditions.

The pharmaceutical industry has also shown interest in 4,4'-Methylenebis(3-hydroxy-2-naphthoic Acid) due to its potential as a prodrug or intermediate in the synthesis of more complex molecules. Its structural versatility allows for modifications that can enhance bioavailability or improve pharmacokinetic profiles. This adaptability makes it a valuable building block for medicinal chemists seeking to develop innovative treatments for neurological and cardiovascular diseases.

In addition to its biochemical applications, 4,4'-Methylenebis(3-hydroxy-2-naphthoic Acid) has found utility in environmental science. Its chelating properties make it effective in removing heavy metals from contaminated water sources, contributing to sustainable waste management solutions. This dual functionality—both as a research tool and an environmental remediation agent—underscores the compound's broad impact across multiple scientific disciplines.

The synthesis of 4,4'-Methylenebis(3-hydroxy-2-naphthoic Acid) typically involves multi-step organic reactions, including condensation and hydrolysis processes. Advances in green chemistry have led to more efficient synthetic routes that minimize waste and reduce energy consumption. These innovations align with global efforts to promote sustainable chemical manufacturing practices.

Future research directions for 4,4'-Methylenebis(3-hydroxy-2-naphthoic Acid) may explore its role in nanotechnology and biomedicine. For example, researchers are investigating its potential as a component in drug delivery systems, where its ability to form stable nanoparticles could enhance therapeutic efficacy. Furthermore, its interaction with biological pathways suggests possibilities for applications in regenerative medicine and tissue engineering.

In conclusion, 4,4'-Methylenebis(3-hydroxy-2-naphthoic Acid) (CAS No. 1196964-27-8) represents a multifaceted compound with far-reaching implications in chemical biology and material science. Its unique structural features and functional properties continue to drive innovation across academia and industry alike, making it a cornerstone of modern research endeavors.

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